(4-(Tert-butyl)phenyl)(3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (4-tert-butylphenyl)-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C19H22ClN3O2/c1-19(2,3)14-6-4-13(5-7-14)17(24)23-9-8-16(12-23)25-18-21-10-15(20)11-22-18/h4-7,10-11,16H,8-9,12H2,1-3H3
• InChI Key: KGXZHHMSGLZQNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCC(C2)OC3=NC=C(C=N3)Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

The compound (4-(Tert-butyl)phenyl)(3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone is a synthetic molecule that has gained attention in the scientific community for its potential use in various applications.

Scientific Research Applications

Synthesis and Chemical Reactions

A significant area of research on this compound involves its synthesis and the development of new synthetic methodologies. For example, the one-pot synthesis method has been elaborated for pyrrole derivatives using acetophenone and trimethylacetaldehyde, showcasing a cost-effective approach to synthesizing such compounds with good yields (R. Kaur & Kapil Kumar, 2018). Similarly, studies on the silver-catalyzed π-cyclizations of tert-butyl 3-oxopent-4-ynoate demonstrate the ability to control the ring size, leading to the formation of hydroxypyrone or pulvinone, showcasing the versatility of catalytic processes in manipulating molecular structures (D. Hermann & R. Brückner, 2018).

Structural and Molecular Analysis

The detailed analysis of molecular structures through X-ray diffraction and spectroscopy highlights the compound's intricate design and potential for further modification. Studies on related boric acid ester intermediates with benzene rings have provided insights into their molecular structures and potential for further chemical modifications, paving the way for the development of new materials or pharmaceutical agents (P. Huang et al., 2021).

Potential Applications

Research into the applications of such compounds spans various domains, including the development of novel pharmaceutical agents, materials science, and catalysis. For instance, the synthesis of (4-(trifluoromethyl)-hexahydro-4-hydroxy-1-methyl-6-aryl-2-thioxopyrimidin-5-yl)(4-methoxyphenyl)methanone derivatives and their evaluation for antimicrobial activity illustrate the potential pharmaceutical applications of these compounds (Parthiv K. Chaudhari, 2012). Moreover, the study of thiopyrimidine derivatives for their nonlinear optical properties underscores the relevance of such compounds in materials science and optoelectronics, offering insights into their electronic and optical behaviors (A. Hussain et al., 2020).

Mechanism of Action

Mode of Action

Given its structural complexity, it is likely that it interacts with its targets in a unique manner, leading to specific changes in cellular function .

Biochemical Pathways

It is possible that this compound could influence multiple pathways due to its complex structure and potential for diverse interactions .

Pharmacokinetics

These properties would greatly impact the bioavailability of the compound, determining how much of the drug reaches its target sites in the body .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of (4-(Tert-butyl)phenyl)(3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone. Factors such as pH, temperature, and the presence of other molecules could affect how this compound interacts with its targets .